molecular formula C6H15NS2 B8501871 Bis[2-(methylthio)ethyl]amine

Bis[2-(methylthio)ethyl]amine

Cat. No.: B8501871
M. Wt: 165.3 g/mol
InChI Key: CEDSEGACOPNBPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Bis[2-(methylthio)ethyl]amine is a useful research compound. Its molecular formula is C6H15NS2 and its molecular weight is 165.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H15NS2

Molecular Weight

165.3 g/mol

IUPAC Name

2-methylsulfanyl-N-(2-methylsulfanylethyl)ethanamine

InChI

InChI=1S/C6H15NS2/c1-8-5-3-7-4-6-9-2/h7H,3-6H2,1-2H3

InChI Key

CEDSEGACOPNBPI-UHFFFAOYSA-N

Canonical SMILES

CSCCNCCSC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.18 g of S-methyl-thioglycolic acid-N-(2-methylthioethyl)-amide (Example 8a) is dissolved in 350 ml of tetrahydrofuran and added in drops to a suspension of 5.48 g of lithium aluminum hydride in 350 ml of tetrahydrofuran under a cover-gas atmosphere. Then, it is refluxed for 18 hours. While being cooled in an ice bath, the excess lithium aluminum hydride is carefully hydrolyzed by adding 100 ml of water in drops, it is stirred for 1 more hour, and then another 700 ml of water is added. The solution is extracted three times with methylene chloride/methanol 10/1, and the combined organic phases are washed with water one time. After concentration by evaporation, the residue is purified by chromatography with the mobile solvent system of methylene chloride/methanol: yield 1.5 g=32% of theory.
Name
S-methyl-thioglycolic acid-N-(2-methylthioethyl)-amide
Quantity
5.18 g
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One
Quantity
5.48 g
Type
reactant
Reaction Step Two
Quantity
350 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
reactant
Reaction Step Four
Name
Quantity
700 mL
Type
reactant
Reaction Step Five

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